![molecular formula C13H17FN2O3S B4764863 1-[(2-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4764863.png)
1-[(2-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide
Overview
Description
1-[(2-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as FBPA and is a potent inhibitor of the enzyme, carbonic anhydrase IX (CAIX), which is overexpressed in various types of cancer cells.
Mechanism of Action
FBPA inhibits the activity of CAIX by binding to its active site. CAIX is an enzyme that catalyzes the conversion of carbon dioxide to bicarbonate and protons. The inhibition of CAIX by FBPA leads to the accumulation of carbon dioxide and protons, resulting in a decrease in the pH of the tumor microenvironment. This acidic environment can enhance the effectiveness of chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
FBPA has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. The inhibition of CAIX by FBPA leads to a decrease in the pH of the tumor microenvironment, which can enhance the effectiveness of chemotherapy and radiation therapy. FBPA has also been shown to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
FBPA has several advantages for lab experiments. It is a potent inhibitor of CAIX and has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. However, FBPA has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on the human body are not yet fully understood. Additionally, the synthesis of FBPA is a complex process that requires specialized equipment and expertise.
Future Directions
FBPA has significant potential for future research in the field of medicinal chemistry. Some possible future directions include:
1. Studying the long-term effects of FBPA on the human body.
2. Developing new synthesis methods for FBPA to make it more accessible to researchers.
3. Investigating the effects of FBPA on different types of cancer cells.
4. Studying the potential of FBPA as a therapeutic agent for other diseases.
5. Developing new derivatives of FBPA that have improved potency and selectivity.
Conclusion:
In conclusion, FBPA is a chemical compound that has significant potential for cancer therapy. It is a potent inhibitor of CAIX and has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. However, further research is needed to fully understand its long-term effects on the human body and to develop new derivatives with improved potency and selectivity.
Scientific Research Applications
FBPA has been extensively studied for its potential applications in cancer therapy. The overexpression of carbonic anhydrase IX (CAIX) has been observed in various types of cancer cells, including breast, lung, and colon cancer. FBPA has been shown to inhibit the activity of CAIX, leading to a decrease in the pH of the tumor microenvironment. This acidic environment can enhance the effectiveness of chemotherapy and radiation therapy.
properties
IUPAC Name |
1-[(2-fluorophenyl)methylsulfonyl]piperidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O3S/c14-12-4-2-1-3-11(12)9-20(18,19)16-7-5-10(6-8-16)13(15)17/h1-4,10H,5-9H2,(H2,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHWDWNJCJPAHME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)S(=O)(=O)CC2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.